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Compound of Interest

Compound Name: 3,5-Dichlorothioanisole

Cat. No.: B1200717 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling 3,5-
Dichlorothioanisole. Adherence to these protocols is essential for ensuring laboratory safety

and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dichlorothioanisole is a chemical that requires careful handling due to its potential health

hazards. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2][3] Therefore, a comprehensive personal protective equipment (PPE) strategy is

mandatory.

Minimum PPE Requirements:

Gloves: Due to the chlorinated aromatic nature of this compound, standard latex gloves may

not offer sufficient protection. Nitrile gloves are a suitable alternative for protection against

chlorinated solvents.[4] For prolonged contact or immersion, heavier-duty gloves such as

Viton™ or butyl rubber should be considered. Always inspect gloves for integrity before and

during use.

Eye Protection: Chemical safety goggles are required at all times when handling 3,5-
Dichlorothioanisole. In situations with a higher risk of splashing, a face shield should be
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worn in addition to goggles.

Protective Clothing: A lab coat is the minimum requirement. For procedures with a higher

potential for splashing or contamination, a chemically resistant apron or coveralls should be

worn.

Respiratory Protection: All handling of 3,5-Dichlorothioanisole that may generate vapors,

mists, or aerosols should be conducted in a certified chemical fume hood to avoid inhalation.

Essential Safety and Handling Information
A systematic approach to handling 3,5-Dichlorothioanisole is crucial to minimize exposure

risk.

Key Handling Protocols:

Ventilation: Always handle 3,5-Dichlorothioanisole in a well-ventilated area, preferably

within a chemical fume hood.[1][2]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.

Storage: Store 3,5-Dichlorothioanisole in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

Quantitative Data Summary
Property Value Source

Molecular Formula C₇H₆Cl₂S TCI, ChemicalBook

Molecular Weight 193.09 g/mol TCI, ChemicalBook

Boiling Point 262-263 °C ChemicalBook

Melting Point 170-171 °C ChemicalBook

Flash Point >230 °F (>110 °C) ChemicalBook
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Operational and Disposal Plans
A clear, step-by-step plan for both the use and disposal of 3,5-Dichlorothioanisole is critical

for maintaining a safe laboratory environment.

Experimental Workflow
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Caption: Safe handling workflow for 3,5-Dichlorothioanisole.
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Disposal Plan
As a halogenated organic compound, 3,5-Dichlorothioanisole must be disposed of as

hazardous waste.[1]

Waste Collection:

Collect all waste containing 3,5-Dichlorothioanisole in a designated, properly labeled,

and sealed container.

The container should be clearly marked as "Hazardous Waste: Halogenated Organic

Compound."

Segregation:

Do not mix halogenated organic waste with non-halogenated waste.[5] This is crucial for

proper disposal and recycling streams.

Avoid mixing with incompatible materials such as strong acids, bases, or oxidizers.

Disposal Procedure:

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For large spills, evacuate the area and contact your institution's EHS department or

emergency response team. Ensure the area is well-ventilated.

By implementing these safety protocols, you can significantly mitigate the risks associated with

handling 3,5-Dichlorothioanisole and maintain a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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